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For Researchers, Scientists, and Drug Development Professionals

lonomycin, a polyether antibiotic produced by the bacterium Streptomyces conglobatus, is a
powerful and widely used tool in biological research. Its ability to transport divalent cations
across biological membranes makes it an invaluable agent for studying the myriad of cellular
processes regulated by these ions, most notably calcium (Ca2*). This technical guide provides
an in-depth exploration of the selectivity of lonomycin for various divalent cations, detailing its
binding affinities, the experimental methods used to determine them, and the downstream
signaling pathways it triggers.

Quantitative Analysis of lonomycin's Divalent Cation
Selectivity

lonomycin exhibits a distinct preference for binding certain divalent cations over others. This
selectivity is crucial for its function as a research tool, allowing for the targeted manipulation of
specific ion concentrations within cells. The binding affinity is typically quantified by the
association constant (Ka) or its logarithm (log Ka), or the dissociation constant (Ke), where Ke =
1/Ka. A higher log Ka value indicates a stronger binding affinity.

The selectivity of lonomycin for a range of divalent cations was systematically determined in a
study by Bakshi et al. (1991), conducted in 80% methanol/water. The results of this study are
summarized in the table below.
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Relative Affinity

Divalent Cation Log Kmt*

(Compared to Mg?*)
Caz+ 7.15 1.00
Mg2+ 6.85 0.50
Srz+ 6.05 0.16
Baz+ 5.35 0.03
Mn2+* 8.52 46.77
Co?* 9.49 436.52
Ni2+ 10.15 1995.26
Zn2* 9.63 602.56
Cdz* 9.35 316.23

1 Log Kmi represents the logarithm of the formation constant for the 1:1 metal-lonomycin
complex. Data sourced from Bakshi et al. (1991). The study was conducted in 80% (w/w)
methanol/water at 25.0 °C and an ionic strength of 0.050 M (tetraethylammonium perchlorate).

Mechanism of Action: How lonomycin Transports
Divalent Cations

lonomycin functions as a mobile ion carrier, forming a lipid-soluble complex with a divalent
cation that can then diffuse across the lipid bilayer of cellular membranes. This transport is a
cyclical process:

o Chelation: On one side of the membrane, an lonomycin molecule encapsulates a divalent
cation, forming a stable, neutral complex. This process involves the coordination of the
cation by several oxygen atoms within the lonomycin structure.

o Translocation: The lipophilic exterior of the lonomy
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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